4-(3-Chlorophenyl)-2-methyl-1-butene
Overview
Description
4-(3-Chlorophenyl)-2-methyl-1-butene (CMB) is a chlorinated alkyl compound that has been studied extensively for its potential use in various scientific research applications. CMB has unique chemical properties that make it a valuable compound for use in laboratory experiments. It is also used as an intermediate in the synthesis of other compounds.
Scientific Research Applications
Electrochemical Synthesis and Reactivity
- Electrochemical Preparation and Reactions : A study by Uneyama et al. (1983) demonstrates the electrooxidative double ene-type chlorination of 1-(4-chlorophenoxy)-3-methyl-2-butene, leading to the selective preparation of chlorinated butene derivatives. This research highlights an efficient method for synthesizing functionally rich intermediates under mild conditions, which could be pivotal for pharmaceutical and material science applications Uneyama, Hasegawa, Kawafuchi, & Torii, 1983.
Photogeneration and Reactivity of Aryl Cations
- Photogeneration and Reactivity : Protti et al. (2004) explored the photogeneration and reactivity of 4-chlorophenol and 4-chloroanisole in various solvents, leading to the formation of arylated products via the interaction with pi nucleophiles. This study provides insights into the generation and application of aryl cations in organic synthesis, useful for constructing complex molecular architectures Protti, Fagnoni, Mella, & Albini, 2004.
Electrocatalytic Reduction and CO2 Utilization
- Electrocatalytic Coupling Reactions : Research by Bringmann and Dinjus (2001) on the electrocatalytic reductive coupling of alkenes with CO2 has shown the potential for synthesizing carboxylic acids from simple alkenes, including propene and 1-butene. This work is significant for developing sustainable methodologies for chemical synthesis, utilizing CO2 as a carbon source Bringmann & Dinjus, 2001.
Sunlight Photocatalysis
- Photocatalytic Activity of CuS Nanoparticles : A study by Nethravathi et al. (2019) on the microwave-assisted synthesis of porous aggregates of CuS nanoparticles demonstrates their application in photocatalytic degradation of organic pollutants under natural sunlight. This research contributes to the development of efficient and sustainable photocatalysts for environmental remediation Nethravathi, R.R., Rajamathi, & Rajamathi, 2019.
properties
IUPAC Name |
1-chloro-3-(3-methylbut-3-enyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl/c1-9(2)6-7-10-4-3-5-11(12)8-10/h3-5,8H,1,6-7H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNUWHKZHDXKRMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CCC1=CC(=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641113 | |
Record name | 1-Chloro-3-(3-methylbut-3-en-1-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
731772-08-0 | |
Record name | 1-Chloro-3-(3-methylbut-3-en-1-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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